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Compound of Interest

Compound Name: 1,3-Dichloro-2-propanol-d5

Cat. No.: B565287 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichloro-2-propanol-d5
This guide provides critical safety protocols and logistical plans for the handling and disposal of

1,3-Dichloro-2-propanol-d5 (CAS No. 1173020-20-6). Adherence to these procedures is

essential for ensuring the safety of all laboratory personnel and minimizing environmental

impact.

Hazard Identification
1,3-Dichloro-2-propanol-d5 is a deuterated analog of 1,3-Dichloro-2-propanol (CAS No. 96-

23-1). The toxicological properties are expected to be similar to its non-deuterated counterpart,

which is a combustible liquid that is toxic if swallowed or in contact with skin, causes serious

eye irritation, and is suspected of causing cancer.[1][2][3][4] It may also cause respiratory

irritation and damage to organs such as the liver and kidneys through prolonged or repeated

exposure.[2][5]

GHS Hazard Statements:

H227: Combustible liquid[1]

H301 + H311: Toxic if swallowed or in contact with skin[2]

H312: Harmful in contact with skin[1][3]
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H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H330: Fatal if inhaled[2]

H335: May cause respiratory irritation[2]

H350: May cause cancer[1][3]

H370: Causes damage to organs (Liver)[2]

H372: Causes damage to organs (Liver, Blood, Kidney) through prolonged or repeated

exposure[2]

Quantitative Data
The following table summarizes key quantitative data for 1,3-Dichloro-2-propanol. Data for the

deuterated form is limited, so information for the non-deuterated analog is provided.
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Property Value

Molecular Formula C₃D₅HCl₂O[6]

Molecular Weight 134.02 g/mol [6][7]

Appearance
Colorless to yellow, slightly viscous liquid with

an ethereal odor[8][9][10]

Boiling Point 174.3 °C[9][11]

Melting Point -4 °C[11][12]

Flash Point 85 °C (185 °F)[13] or 74 °C (165 °F)[4][12]

Density 1.39 g/cm³ at 20 °C[12]

Solubility in Water 110 g/L at 20 °C[12]

LD₅₀ (Oral, Rat) 81 - 110 mg/kg[2][12][13]

LD₅₀ (Dermal, Rabbit) 590 - 800 mg/kg[2][13][14]

LC₅₀ (Inhalation, Rat) 125 ppm (4 h)[2][14]

Storage Temperature -20°C[6]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.

Hand Protection: Viton® or Viton®/Butyl laminate gloves are recommended for the highest

level of protection against chlorinated hydrocarbons.[15] Standard nitrile gloves should be

avoided for anything other than incidental contact.[15] Always inspect gloves for damage

before use and dispose of them as hazardous waste.[3][15]

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required to

protect against splashes and vapors.[15]

Face Protection: A face shield worn over chemical splash goggles is recommended when

handling larger quantities (>500 mL) or when there is a significant risk of splashing.[15][16]
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Body Protection: A flame-resistant lab coat should be worn to protect against splashes of this

combustible liquid.[15] Disposable garments may be considered for handling highly

hazardous materials.[3]

Footwear: Closed-toe, chemical-resistant shoes are required to prevent exposure from spills.

[15]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

prevent the inhalation of vapors.[1][15][17] If exposure limits are exceeded, a NIOSH/MSHA-

approved respirator with an appropriate cartridge for organic vapors and acid gases should

be used.[3][13]
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PPE Selection for 1,3-Dichloro-2-propanol-d5

Start: Assess Task

Inhalation Risk?

Work in Chemical Fume Hood

Yes

Use NIOSH-approved Respirator

No (or potential for high concentration)

Skin Contact Risk?

Wear Viton®/Butyl Gloves

Yes

Wear Flame-Resistant Lab Coat

No

Splash Risk?

Wear Chemical Splash Goggles

Yes

Proceed with Task

No

Wear Face Shield over Goggles

High Risk / Large Volume

Low Risk / Small Volume
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Figure 1: PPE selection workflow for handling 1,3-Dichloro-2-propanol-d5.
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Operational Plan: Step-by-Step Handling Procedure
Due to its carcinogenic properties, work with this chemical should be performed in a designated

area.[1][17]

Preparation:

Ensure a certified chemical fume hood is operational.[15]

Verify the availability and accessibility of an eyewash station and safety shower.[13]

Assemble all necessary equipment and materials, including the chemical, solvents,

glassware, and waste containers, inside the fume hood.

Don the required PPE as outlined above.

Handling and Dispensing:

Use a bottle carrier for transporting the chemical.[15]

Ground and bond containers when transferring material to prevent static discharge.[13]

Perform all manipulations, including weighing and dispensing, within the fume hood to

minimize vapor exposure.[17]

Dispense the liquid slowly and carefully to avoid splashing.[15]

Keep containers tightly closed when not in use.[13]

Post-Handling:

Decontaminate all surfaces and equipment within the fume hood with an appropriate

solvent.[15]

Properly label and seal all waste containers.

Remove PPE before leaving the work area, disposing of single-use items as hazardous

waste.[15]
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Wash hands thoroughly with soap and water after handling the chemical.[13][15]

Safe Handling Workflow

1. Preparation
- Verify fume hood, eyewash, shower

- Assemble materials in hood
- Don appropriate PPE

2. Handling & Dispensing
- Transport with bottle carrier

- Ground containers
- Work inside fume hood

- Dispense slowly, keep closed

3. Post-Handling
- Decontaminate work area

- Seal waste containers
- Remove and dispose of PPE

- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the safe handling of 1,3-Dichloro-2-propanol-d5.

Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate the area if the spill is large or outside of a fume hood.

Isolate: Isolate the spill area for at least 50 meters (150 feet) for liquids.[5][10]

Ventilate: Ensure the area is well-ventilated.[13]
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Contain: For small spills within a fume hood, absorb the spill with an inert material like

vermiculite, sand, or earth.[13] Do not use combustible materials like paper towels as the

primary absorbent.

Collect: Place the absorbent material and any contaminated items into a suitable, sealed

container for hazardous waste disposal.[13]

Decontaminate: Clean the spill area with soap and water.[5][10]

Exposure Response:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[13][14]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[13][14] Seek immediate medical attention.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13][14] Seek immediate medical attention.

[13]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Seek immediate medical attention.[13][14]

Disposal Plan
All waste containing 1,3-Dichloro-2-propanol-d5 must be treated as hazardous waste. Given

its composition, it should be segregated as halogenated organic waste.[18][19][20]

Waste Segregation:

Do not mix halogenated waste with non-halogenated waste, as this significantly increases

disposal costs.[18][19][21]

Keep deuterated waste separate from non-deuterated waste streams if required by your

institution's policies, although the primary disposal driver is its halogenated and toxic

nature.
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Waste Collection:

Collect all liquid waste containing 1,3-Dichloro-2-propanol-d5 in a designated, properly

labeled hazardous waste container.[15] The container must be made of a chemically

resistant material and have a secure, tight-fitting lid.[15]

Collect all solid waste that has come into contact with the chemical (e.g., gloves, pipette

tips, absorbent materials) in a separate, sealed, and labeled container for solid hazardous

waste.[15]

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("1,3-Dichloro-
2-propanol-d5"), and the associated hazards (e.g., Toxic, Carcinogen, Combustible).

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory, away from incompatible materials like strong oxidizing agents.[13]

[15]

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain.

[19]
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Disposal Workflow for 1,3-Dichloro-2-propanol-d5
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Figure 3: Waste disposal workflow for 1,3-Dichloro-2-propanol-d5.
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By strictly adhering to these safety and handling protocols, researchers can minimize the risks

associated with 1,3-Dichloro-2-propanol-d5 and ensure a safe laboratory environment.

Always consult your institution's specific safety guidelines and Chemical Hygiene Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://ehs.cornell.edu/book/export/html/1312
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.benchchem.com/product/b565287#personal-protective-equipment-for-handling-1-3-dichloro-2-propanol-d5
https://www.benchchem.com/product/b565287#personal-protective-equipment-for-handling-1-3-dichloro-2-propanol-d5
https://www.benchchem.com/product/b565287#personal-protective-equipment-for-handling-1-3-dichloro-2-propanol-d5
https://www.benchchem.com/product/b565287#personal-protective-equipment-for-handling-1-3-dichloro-2-propanol-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

